Cas no 185041-03-6 (1-(2-Chloro-4-iodopyridin-3-yl)ethanone)

• Product Name: 1-(2-Chloro-4-iodopyridin-3-yl)ethanone
• CAS No: 185041-03-6
• MF: C₇H₅ClINO
• MW: 281.478173017502
• MDL: MFCD16877188
• CID: 819922
• Update Time: 2026-04-29

1-(2-Chloro-4-iodopyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-iodopyridin-3-yl)ethanone

• MDL： MFCD16877188

Computed Properties

• Exact Mass: 280.91005

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(2-Chloro-4-iodopyridin-3-yl)ethanone

Introduction to 1-(2-Chloro-4-iodopyridin-3-yl)ethanone (CAS No. 185041-03-6)

1-(2-Chloro-4-iodopyridin-3-yl)ethanone, with the chemical identifier CAS No. 185041-03-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of both chloro and iodine substituents on the pyridine ring introduces unique reactivity, enabling diverse synthetic pathways and functionalization strategies that are pivotal in modern drug discovery.

The compound’s molecular structure, featuring an acetyl group at the 3-position of the pyridine ring and halogen atoms at the 2- and 4-positions, positions it as a promising intermediate in the synthesis of pharmacophores targeting various therapeutic areas. Recent advancements in medicinal chemistry have highlighted its potential in designing small-molecule inhibitors for enzymes and receptors involved in metabolic disorders, inflammatory diseases, and oncological applications.

One of the most compelling aspects of 1-(2-Chloro-4-iodopyridin-3-yl)ethanone is its role as a key building block in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex heterocyclic systems, which are prevalent in many drugs on the market today. The iodine atom, in particular, serves as an excellent handle for palladium-catalyzed transformations, facilitating the introduction of aryl or vinyl groups at specific positions within the molecule. This modularity allows chemists to rapidly explore structural diversity while maintaining high regioselectivity.

In recent years, researchers have leveraged this compound to develop novel kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating the 2-chloro-4-iodopyridin-3-yl moiety into kinase inhibitors, scientists have been able to achieve potent binding to target proteins while minimizing off-target effects. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase), which are relevant in targeted cancer therapies.

The chloro substituent on the pyridine ring also contributes to the compound’s reactivity by enabling nucleophilic aromatic substitution (SNAr) reactions. This allows for further derivatization by introducing amino or thiol groups, expanding its utility in generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead candidates for drug development pipelines. Moreover, the combination of chloro and iodine substituents provides a balance between reactivity and stability, making it an ideal candidate for long synthetic sequences without compromising yields or purity.

Another area where 1-(2-Chloro-4-iodopyridin-3-yl)ethanone has shown promise is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. Researchers have synthesized analogs of this compound that exhibit inhibitory effects against RNA viruses by mimicking natural substrates or interfering with viral replication machinery. The halogenated pyridine scaffold enhances binding affinity through π-stacking interactions and hydrophobic effects, contributing to improved pharmacological profiles.

The synthesis of 1-(2-Chloro-4-iodopyridin-3-yl)ethanone itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available pyridine precursors. However, recent innovations have enabled more efficient routes, including one-pot reactions that minimize purification steps and improve overall atom economy. These advancements not only streamline production but also reduce costs associated with pharmaceutical manufacturing.

From a computational chemistry perspective, 1-(2-Chloro-4-iodopyridin-3-yl)ethanone has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These techniques provide insights into its conformational preferences, solvation properties, and interactions with biological targets. Such data are crucial for rational drug design, allowing researchers to optimize potency and selectivity before experimental validation.

The growing interest in 1-(2-Chloro-4-iodopyridin-3-yl)ethanone underscores its importance as a versatile intermediate in synthetic chemistry. As drug discovery continues to evolve towards more personalized medicine approaches, compounds like this one will play an increasingly critical role in generating molecular diversity for therapeutic intervention. Future research may explore additional functionalization strategies or investigate its potential in other disease areas where halogenated pyridines are prevalent.